isonicotinaldehyde O-{[(3-chlorophenyl)amino]carbonyl}oxime

• IUPAC Name: [(Z)-pyridin-4-ylmethylideneamino] N-(3-chlorophenyl)carbamate
• InChI: InChI=1S/C13H10ClN3O2/c14-11-2-1-3-12(8-11)17-13(18)19-16-9-10-4-6-15-7-5-10/h1-9H,(H,17,18)/b16-9-
• InChI Key: XDATUDCLYAAVOQ-SXGWCWSVSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC(=O)ON=CC2=CC=NC=C2
• Isomeric SMILES: C1=CC(=CC(=C1)Cl)NC(=O)O/N=C\C2=CC=NC=C2
• Molecular Formula: C13H10ClN3O2
• Molecular Weight: 275.69 g/mol

Description

Isonicotinaldehyde, also known as pyridine-4-carboxaldehyde, is a monosubstituted pyridine where one of the hydrogen atoms is replaced by an aldehyde moiety. The compound you’re asking about seems to be a derivative of isonicotinaldehyde, where the aldehyde group is converted into an oxime with a [(3-chlorophenyl)amino]carbonyl group.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of aldehydes with amines to form imine derivatives, also known as Schiff bases. The reaction is acid-catalyzed and reversible, similar to acetal formation. The exact synthesis process for “isonicotinaldehyde O-{[(3-chlorophenyl)amino]carbonyl}oxime” would depend on the specific conditions and reagents used.

Molecular Structure Analysis

The molecular structure of isonicotinaldehyde and its derivatives can be determined using various spectroscopic techniques, including Fourier transform infrared, Fourier transform Raman, and UV–visible spectra. Quantum chemical calculations can also be used to determine structure parameters in the ground state.

Chemical Reactions Analysis

The chemical reactions of isonicotinaldehyde and its derivatives would depend on the specific conditions and reagents used. In general, oximes can undergo a variety of reactions, including isomerization and Beckmann rearrangement.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various experimental and theoretical methods. For example, the density, refractive index, and boiling point can be measured experimentally.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the context in which it’s used. For example, some oximes are used as antidotes against nerve agents due to their ability to reactivate the enzyme acetylcholinesterase.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. Sigma-Aldrich, a supplier of chemical products, provides safety data sheets (SDS) for many compounds, which include information on hazards, safe handling practices, and emergency procedures.

Future Directions

The future directions for research on a compound depend on its potential applications. For example, oximes have a wide range of applications in medicinal chemistry, including as antidotes against nerve agents and as intermediates for the synthesis of various pharmacological derivatives.